
Fmoc-1,3-cis-DAMCH HCl: Technical Guide for
Drug Development

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Fmoc-1,3-cis-damch hcl

Cat. No.: B12316920

Get Quote

Executive Summary
Fmoc-1,3-cis-DAMCH HCl (CAS: 1274891-91-6) is a specialized, rigidifying diamine linker

used in advanced peptidomimetic and drug conjugate synthesis. Chemically identified as

Mono-Fmoc-cis-1,3-bis(aminomethyl)cyclohexane hydrochloride, this building block is critical

for introducing conformational constraints into peptide backbones without altering the electronic

properties of the amide bond.

Its "cis" stereochemistry provides a unique spatial orientation (U-shape or turn-inducing)

distinct from the "trans" isomer, making it invaluable for designing macrocycles, stabilizing

secondary structures, and developing Proteolysis Targeting Chimeras (PROTACs) where

precise linker geometry determines ternary complex stability.

Chemical Identity & Technical Specifications
This compound belongs to the class of Fmoc-protected diamines. Unlike standard amino acids,

it lacks a carboxylic acid at the

-position relative to the amine, functioning instead as a spacer or linker unit.
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Nomenclature and Identifiers
Parameter Detail

Common Name Fmoc-1,3-cis-DAMCH HCl

IUPAC Name
(cis-3-(Aminomethyl)cyclohexyl)methyl (9H-

fluoren-9-yl)methyl carbamate hydrochloride

CAS Number 1274891-91-6

Molecular Formula (HCl salt)

Molecular Weight 400.94 g/mol (Salt); 364.48 g/mol (Free Base)

Core Structure cis-1,3-Bis(aminomethyl)cyclohexane core

Protecting Group Fmoc (Fluorenylmethyloxycarbonyl) on

Reactive Group
Primary Amine (

) as Hydrochloride salt

Structural Analysis
The core "DAMCH" moiety refers to Di(AminoMethyl)CycloHexane. The distinction between cis

and trans isomers is crucial:

Cis-1,3-DAMCH: The two aminomethyl groups are on the same side of the cyclohexane ring

(equatorial-equatorial or axial-axial, predominantly diequatorial in solution). This creates a

"turn" mimic, bringing the N- and C-termini of attached chains closer, facilitating cyclization.

Trans-1,3-DAMCH: The groups are on opposite sides, creating an extended linear

conformation.

Physiochemical Properties
Appearance: White to off-white crystalline powder.

Solubility: High solubility in DMF (Dimethylformamide) and DMSO; moderate solubility in

Methanol; low solubility in non-polar organic solvents (Hexane, Et2O).
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Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. It must be stored

under desiccated conditions to prevent hydrolysis or caking.

Applications in Drug Discovery[5][6]
Peptidomimetics and Macrocyclization
Fmoc-1,3-cis-DAMCH serves as a non-peptide scaffold to replace flexible amino acid

sequences. By introducing the cyclohexane ring, researchers can:

Reduce Entropy Penalty: Pre-organize the peptide backbone for binding, improving affinity.

Induce Turns: The 1,3-cis geometry mimics

-turns or

-turns, essential for receptor recognition.

Increase Metabolic Stability: The non-natural cyclohexane backbone is resistant to

proteases.

PROTACs and Bioconjugates
In PROTAC design, the linker length and rigidity are determinants of degradation efficiency.

Fmoc-1,3-cis-DAMCH provides a rigid, aliphatic spacer that prevents the "collapse" of the

linker, maintaining the necessary distance between the E3 ligase ligand and the Target Protein

ligand.

Solid Phase Synthesis (SPPS) Integration
The compound is designed for standard Fmoc-SPPS cycles. The free amine (as HCl salt) can

be coupled directly to an activated carboxylic acid on the resin, or the Fmoc group can be

removed to expose the second amine for branching.

Experimental Protocols
Solubility and Stock Preparation
Directive: Always prepare fresh solutions for coupling to avoid carbamate formation from

atmospheric
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.

Weighing: Weigh the target amount of Fmoc-1,3-cis-DAMCH HCl in a glovebox or low-

humidity environment.

Neutralization (Critical): Since the amine is protonated (HCl salt), it cannot react until

neutralized.

Dissolve in DMF (0.1 M concentration).

Add DIEA (Diisopropylethylamine) at a 1.05 - 1.2 molar equivalent relative to the DAMCH

salt immediately prior to coupling.

Note: Avoid excess base which may cause premature Fmoc cleavage.

SPPS Coupling Workflow
The following diagram illustrates the integration of Fmoc-1,3-cis-DAMCH into a peptide chain.
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Fmoc-1,3-cis-DAMCH Handling

Resin-Peptide-COOH

Activation
(HBTU/HATU + DIEA)

Prepare Resin

Coupling Reaction
(Formation of Amide Bond)

Add Neutralized
Fmoc-DAMCH

Wash (DMF x 3)

Fmoc Deprotection
(20% Piperidine/DMF) Ready for Next AA

Fmoc-DAMCH.HCl
(Solid)

Free Amine In Situ
(Add DIEA)

Click to download full resolution via product page

Caption: Workflow for coupling Fmoc-1,3-cis-DAMCH HCl to a resin-bound peptide. Note the

in-situ neutralization step.

Synthesis Validation (Kaiser Test)
Because Fmoc-1,3-cis-DAMCH is a primary amine, the Kaiser Test (Ninhydrin) is effective for

monitoring coupling efficiency.

Blue Beads: Incomplete coupling (Free amine present).

Colorless/Yellow Beads: Complete coupling (Amine capped).
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Troubleshooting: If coupling is sluggish (due to steric hindrance of the cyclohexane ring), use

HATU instead of HBTU and extend reaction time to 2 hours.

Supplier Landscape & Sourcing
While many catalog houses list this compound, it is often a "make-to-order" item due to its

specialized nature.

Supplier Category Representative Companies Notes

Primary Manufacturers
Sigma-Aldrich (Merck),

AstaTech

Often hold stock; verify CAS

1274891-91-6.

Peptide Specialists
Chem-Impex, Bachem, Iris

Biotech

High purity grades suitable for

GMP synthesis.

Custom Synthesis WuXi AppTec, PharmBlock Best for bulk kg-scale orders.

Procurement Tip: Ensure the Certificate of Analysis (CoA) specifies Stereochemical Purity

(>95% cis). Contamination with the trans isomer can drastically alter the folding of the final

peptidomimetic.

Storage and Stability
Temperature: Store at 2-8°C (short term) or -20°C (long term).

Atmosphere: Inert gas (Argon/Nitrogen) recommended.

Shelf Life: 2 years if kept desiccated and away from light.

Handling: Wear standard PPE. The compound is an irritant; avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Fmoc-D-cis-hyp-OH | C20H19NO5 | CID 7269371 - PubChem [pubchem.ncbi.nlm.nih.gov]
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guide-for-drug-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12316920?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-D-cis-hyp-OH
https://www.benchchem.com/product/b12316920/docs#fmoc-1-3-cis-damch-hcl-technical-guide-for-drug-development
https://www.benchchem.com/product/b12316920/docs#fmoc-1-3-cis-damch-hcl-technical-guide-for-drug-development
https://www.benchchem.com/product/b12316920/docs#fmoc-1-3-cis-damch-hcl-technical-guide-for-drug-development
https://www.benchchem.com/product/b12316920/docs#fmoc-1-3-cis-damch-hcl-technical-guide-for-drug-development
https://www.benchchem.com/product/b12316920?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12316920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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